Cas no 109364-70-7 (Bicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile,8,9-dimethyl-)

• Product name: Bicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile,8,9-dimethyl-
• CAS No: 109364-70-7
• MF: C₁₃H₁₄N₂
• MW: 198.26366
• CID: 181926
• PubChem ID: 145460

Bicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile,8,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile,8,9-dimethyl-
• 8,9-dimethylbicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile
• 6,7-dicyano-8,9-dimethylbicyclo[3.2.2]nona-6,8-diene
• 6,7-dicyano-8,9-dimethylbicyclo< 3.2.2> nona-6,8-diene
• AC1L3R8F
• Bicyclo(3.2.2)nona-6,8-diene-6,7-dicarbonitrile, 8,9-dimethyl-
• 109364-70-7
• Bicyclo[3.2.2]nona-6,8-diene-6,7-dicarbonitrile, 8,9-dimethyl-
• DTXSID50911137

• Inchi： InChI=1S/C13H14N2/c1-8-9(2)11-5-3-4-10(8)12(6-14)13(11)7-15/h10-11H,3-5H2,1-2H3
• InChI Key： WNGBQRDZYJUNDR-UHFFFAOYSA-N
• SMILES： N#CC1=C(C#N)C2CCCC1C(=C2C)C

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• XLogP3: 1.9

Experimental Properties

• Density: 1.09
• Boiling Point: 339.3°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.542
• PSA: 47.58